Ethyl 2-(2,4-dinitrophenyl)-3-oxobutanoate

• CAS No.: 5465-68-9
• Molecular Formula: C12H12N2O7
• Molecular Weight: 296.23 g/mol
• IUPAC Name: ethyl 2-(2,4-dinitrophenyl)-3-oxobutanoate
• InChI: InChI=1S/C12H12N2O7/c1-3-21-12(16)11(7(2)15)9-5-4-8(13(17)18)6-10(9)14(19)20/h4-6,11H,3H2,1-2H3
• InChI Key: KUXDAXQUXQMFED-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-])C(=O)C

Description

Ethyl 2-(2,4-dinitrophenyl)-3-oxobutanoate is a useful research compound. Its molecular formula is C12H12N2O7 and its molecular weight is 296.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (417 mmol) was added to a solution of ethyl 3-oxobutanoate (129 mmol) in tetrahydrofuran (350 mL). 1-Chloro-2,4-dinitrobenzene (123 mmol) was added and the resulting suspension was maintained for 24 h at rt. The pH was adjusted to 5 by the addition of 3 M hydrochloric acid and the resulting solution was extracted with diethyl ether (300 mL). The organic layer was washed with water (3×300 mL), dried (magnesium sulfate), and concentrated to provide ethyl 2-(2,4-dinitrophenyl)-3-oxobutanoate in 98% yield as a brown solid.